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Compound of Interest

Compound Name: 3-Ethoxyacrylic acid

Cat. No.: B1310210 Get Quote

For researchers, scientists, and drug development professionals, 3-Ethoxyacrylic acid (CAS

No. 6192-01-4) serves as a versatile building block in the synthesis of a variety of bioactive

molecules, particularly in the development of antiviral and anticancer therapeutics. Its utility lies

in its bifunctional nature, possessing both a carboxylic acid and a vinyl ether moiety, which

allows for diverse chemical modifications. This technical guide provides an overview of

commercial suppliers, key chemical properties, and its application in the synthesis of

nucleoside analogs and as a precursor to P2Y receptor ligands.

Commercial Availability
Several chemical suppliers offer 3-Ethoxyacrylic acid for research purposes. The purity and

available quantities may vary, and it is crucial to consult the supplier's certificate of analysis for

specific batch details.
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Supplier
Product
Name/Grad
e

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Additional
Information

Sigma-

Aldrich

3-

ethoxyacrylic

acid,

AldrichCPR

6192-01-4 C₅H₈O₃ 116.12

Sold as a

solid. The

buyer is

responsible

for confirming

identity and

purity as

analytical

data is not

collected for

this specific

product.[1]

Benchchem

3-

Ethoxyacrylic

acid

6192-01-4 C₅H₈O₃ 116.11
For research

use only.[2]

Matrix

Scientific

3-

ETHOXYACR

YLIC ACID

6192-01-4 C₅H₈O₃ 116.12 -

United States

Biological

3-

Ethoxyacrylic

acid

6192-01-4 C₅H₈O₃ 116.12

Offered in a

highly purified

grade.[3]

ChemicalBoo

k

3-

ETHOXYACR

YLIC ACID

6192-01-4 C₅H₈O₃ 116.12

Purity of 98%

is listed from

some

suppliers.[4]

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Ethoxyacrylic acid is provided

below.
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Property Value Source

CAS Number 6192-01-4 [1][2][3]

Molecular Formula C₅H₈O₃ [1][2][3]

Molecular Weight 116.12 g/mol [1][3]

Form Solid

SMILES String CCO\C=C\C(O)=O

InChI Key
SYMAGJYJMLUEQE-

ONEGZZNKSA-N
[2]

Safety Information
3-Ethoxyacrylic acid is classified with the GHS07 pictogram, indicating that it can be harmful.

[1] It is associated with the hazard statement H319, causing serious eye irritation.[1]

Precautionary measures include washing skin thoroughly after handling and wearing protective

gloves, clothing, eye, and face protection.[1][5] In case of eye contact, it is advised to rinse

cautiously with water for several minutes, removing contact lenses if present and easy to do,

and continuing to rinse.[1][5]

Application in Synthesis
3-Ethoxyacrylic acid is a valuable intermediate in organic synthesis, particularly for the

creation of heterocyclic compounds, which are core structures in many pharmaceuticals.[2]

Synthesis of Nucleoside Analogs
Nucleoside analogs are a cornerstone of antiviral therapy. 3-Ethoxyacrylic acid can serve as

a precursor for the synthesis of the pyrimidine ring, a key component of certain nucleosides.

The following experimental workflow outlines a general approach to synthesizing a substituted

pyrimidine from 3-Ethoxyacrylic acid, which can then be further elaborated into a nucleoside

analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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